2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide

• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-(6-methyl-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H21N3O2S2/c1-5-6-23-19(25)16-10-14(4)27-18(16)22-20(23)26-11-17(24)21-15-8-12(2)7-13(3)9-15/h5,7-10H,1,6,11H2,2-4H3,(H,21,24)
• InChI Key: YNZKZQNVXQSLJK-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC3=C(C=C(S3)C)C(=O)N2CC=C)C

Description

2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide is a chemical compound that has gained much attention in the scientific community due to its potential use in the field of medicine. This compound has been studied extensively for its therapeutic properties and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide involves the inhibition of various enzymes and pathways in the body. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in various diseases, leading to therapeutic effects.
Biochemical and Physiological Effects:
2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide has been found to have various biochemical and physiological effects. It can alter the expression of genes involved in various diseases, leading to therapeutic effects. It can also inhibit the formation of amyloid plaques and reduce oxidative stress, which are involved in the pathogenesis of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide in lab experiments include its potential therapeutic effects in the treatment of various diseases. However, the limitations of using this compound in lab experiments include the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide. These include further studies to determine its safety and efficacy in humans, the development of more efficient synthesis methods, and the exploration of its potential use in the treatment of other diseases. Additionally, further studies are needed to determine the optimal dosage and administration of this compound in humans.

Synthesis Methods

The synthesis of 2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide involves a multi-step process. The first step involves the synthesis of 3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-2-thiol. This is followed by the synthesis of N-(3,5-dimethylphenyl)acetamide. The final step involves the coupling of the two compounds to form 2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide.

Scientific Research Applications

2-[(3-allyl-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio]-N-(3,5-dimethylphenyl)acetamide has been studied extensively for its potential use in the treatment of various diseases. It has shown promising results in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In cancer treatment, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease and Parkinson's disease, it has been found to prevent the formation of amyloid plaques and reduce oxidative stress.